Cas no 1111050-92-0 (6-fluoro-4-[4-(2-methylpropyl)benzenesulfonyl]-3-(morpholine-4-carbonyl)quinoline)

• Product Name: 6-fluoro-4-[4-(2-methylpropyl)benzenesulfonyl]-3-(morpholine-4-carbonyl)quinoline
• CAS No: 1111050-92-0
• MF: C₂₄H₂₅FN₂O₄S
• MW: 456.529708623886
• CID: 5387493
• Update Time: 2025-06-08

6-fluoro-4-[4-(2-methylpropyl)benzenesulfonyl]-3-(morpholine-4-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• [6-fluoro-4-[4-(2-methylpropyl)phenyl]sulfonylquinolin-3-yl]-morpholin-4-ylmethanone
• 6-fluoro-4-[4-(2-methylpropyl)benzenesulfonyl]-3-(morpholine-4-carbonyl)quinoline

• Inchi： 1S/C24H25FN2O4S/c1-16(2)13-17-3-6-19(7-4-17)32(29,30)23-20-14-18(25)5-8-22(20)26-15-21(23)24(28)27-9-11-31-12-10-27/h3-8,14-16H,9-13H2,1-2H3
• InChI Key： AWJHFOAAIUQVKQ-UHFFFAOYSA-N
• SMILES： C(C1=C(S(C2=CC=C(CC(C)C)C=C2)(=O)=O)C2C(N=C1)=CC=C(F)C=2)(N1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 6-fluoro-4-[4-(2-methylpropyl)benzenesulfonyl]-3-(morpholine-4-carbonyl)quinoline

Introduction to 6-Fluoro-4-[4-(2-Methylpropyl)benzenesulfonyl]-3-(morpholine-4-carbonyl)quinoline (CAS No. 1111050-92-0)

6-Fluoro-4-[4-(2-methylpropyl)benzenesulfonyl]-3-(morpholine-4-carbonyl)quinoline, with the CAS number 1111050-92-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a quinoline core, a fluoro substituent, a benzenesulfonyl group, and a morpholine carbonyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The quinoline scaffold is a well-known privileged structure in medicinal chemistry, often found in various bioactive molecules and drugs. The presence of the fluoro substituent at the 6-position of the quinoline ring can enhance the compound's lipophilicity and metabolic stability, making it more suitable for drug development. The benzenesulfonyl group, particularly with the 4-(2-methylpropyl) substitution, adds to the compound's hydrophobicity and can influence its binding affinity to specific protein targets. The morpholine carbonyl moiety introduces additional polarity and can modulate the compound's solubility and pharmacokinetic properties.

Recent studies have explored the biological activities of 6-fluoro-4-[4-(2-methylpropyl)benzenesulfonyl]-3-(morpholine-4-carbonyl)quinoline. One notable area of research is its potential as an inhibitor of specific kinases, which are key enzymes involved in various cellular signaling pathways. Kinase inhibitors have shown promise in treating various diseases, including cancer, inflammatory disorders, and autoimmune conditions. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The researchers found that the compound effectively reduced tumor growth in preclinical models, highlighting its potential as a lead candidate for further drug development.

In addition to its kinase inhibitory properties, 6-fluoro-4-[4-(2-methylpropyl)benzenesulfonyl]-3-(morpholine-4-carbonyl)quinoline has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is implicated in numerous diseases. A study published in the European Journal of Pharmacology demonstrated that this compound significantly reduced inflammatory markers in both in vitro and in vivo models. The researchers attributed this effect to the compound's ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK pathways.

The pharmacokinetic profile of 6-fluoro-4-[4-(2-methylpropyl)benzenesulfonyl]-3-(morpholine-4-carbonyl)quinoline has also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important factors for developing an effective drug candidate. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting that it may have a favorable safety profile.

In conclusion, 6-fluoro-4-[4-(2-methylpropyl)benzenesulfonyl]-3-(morpholine-4-carbonyl)quinoline (CAS No. 1111050-92-0) is a promising compound with potential therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to explore its mechanisms of action and optimize its properties for drug development. As new findings emerge, this compound may play a significant role in advancing treatments for various diseases.